5-bromo-2-(thiophene-2-carbonyl)-1-benzofuran
Overview
Description
5-bromo-2-(thiophene-2-carbonyl)-1-benzofuran is a useful research compound. Its molecular formula is C13H7BrO2S and its molecular weight is 307.16. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Metabolism and Disposition Studies
Research has detailed the metabolism and disposition of benzofuran derivatives. One study focused on N-[[(2S)-1-[[5-(4-fluorophenyl)-2-methyl-4-thiazolyl]carbonyl]-2-piperidinyl]methyl]-4-benzofurancarboxamide (SB-649868), an orexin 1 and 2 receptor antagonist being developed for insomnia treatment. It highlighted the comprehensive metabolic pathways of the compound, including the oxidation of the benzofuran ring and its subsequent rearrangement, revealing the detailed biotransformation and excretion of benzofuran derivatives (Renzulli et al., 2011).
Uricosuric Drug Metabolism
Benzofuran compounds, such as benzbromarone (a widely used uricosuric drug), have been studied for their metabolism in humans. The research identified several metabolites formed through oxidative pathways, providing insights into the pharmacokinetics and biotransformation of benzofuran-based medications in clinical use (Maurer & Wollenberg, 1990).
Radiosensitizing Agent in Medical Imaging
5-bromodeoxyuridine (BrdUrd) has been evaluated as a potential radiosensitizer for gliomas, where its pharmacology was studied in patients using an intravenous route. The research offered insights into the dosing, tolerability, and pharmacokinetics of BrdUrd, contributing to our understanding of benzofuran derivatives in enhancing radiotherapy effectiveness (Russo et al., 1984).
Neurotoxicity and Behavioral Studies
5-bromo-2-deoxyuridine (BrdU) has been used in studies related to adult neurogenesis and olfactory learning. Its toxic effects on proliferative tissues have been documented, and its influence on behaviors like conditioned flavor aversion was examined, thus providing a perspective on the broader biological impacts of benzofuran derivatives (Kimbrough et al., 2011).
Mechanism of Action
Future Directions
Properties
IUPAC Name |
(5-bromo-1-benzofuran-2-yl)-thiophen-2-ylmethanone | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H7BrO2S/c14-9-3-4-10-8(6-9)7-11(16-10)13(15)12-2-1-5-17-12/h1-7H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VPSLEJKACKUKEW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC(=C1)C(=O)C2=CC3=C(O2)C=CC(=C3)Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H7BrO2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
307.16 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.